N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide

• IUPAC Name: N-[2-methoxy-4-[[2-(4-nitrophenoxy)acetyl]amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H17N3O7/c1-28-18-11-13(4-9-16(18)22-20(25)17-3-2-10-29-17)21-19(24)12-30-15-7-5-14(6-8-15)23(26)27/h2-11H,12H2,1H3,(H,21,24)(H,22,25)
• InChI Key: YNKSUBWSGFISLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=O)COC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)C3=CC=CO3
• Molecular Formula: C20H17N3O7
• Molecular Weight: 411.4 g/mol

Description

N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide, also known as MNPAF, is a synthetic compound that has been extensively studied for its potential use in scientific research. MNPAF is a member of the furan-based series of compounds and is known for its ability to selectively inhibit the activity of certain enzymes in the body.

Mechanism of Action

N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide selectively inhibits the activity of certain enzymes by binding to their active sites. It has been shown to have a higher affinity for acetylcholinesterase than butyrylcholinesterase, which makes it a potential candidate for the treatment of Alzheimer's disease. N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide has also been shown to inhibit the activity of carbonic anhydrase, which plays a role in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide has been shown to have potential anti-inflammatory, antioxidant, and neuroprotective effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in vitro. N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide has also been shown to have antioxidant effects by reducing the production of reactive oxygen species and increasing the activity of antioxidant enzymes. In addition, N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide has been shown to have neuroprotective effects by reducing neuronal damage and improving cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has a high purity and can be easily characterized by HPLC and NMR spectroscopy. N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide also has a high selectivity for certain enzymes, which makes it a potential candidate for the development of enzyme inhibitors. However, N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide also has some limitations for lab experiments. It is a relatively new compound and its long-term effects are not yet fully understood. N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide also has a complex synthesis method, which may limit its widespread use in research.

Future Directions

There are several future directions for the study of N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide. One potential direction is the development of N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide-based enzyme inhibitors for the treatment of neurodegenerative diseases, such as Alzheimer's disease. Another potential direction is the study of N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide's potential anti-inflammatory and antioxidant effects in vivo. Further research is also needed to fully understand the long-term effects of N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide and its potential limitations for lab experiments.

Synthesis Methods

The synthesis of N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide involves the reaction of 2-methoxy-4-nitrophenol with 2-furoyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with N-(4-aminophenyl)acetamide in the presence of acetic anhydride and triethylamine to produce N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide. The purity of the synthesized compound is determined by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide has been extensively studied for its potential use in scientific research. It has been shown to selectively inhibit the activity of certain enzymes, such as acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. N-(2-methoxy-4-{[(4-nitrophenoxy)acetyl]amino}phenyl)-2-furamide has also been shown to have potential anti-inflammatory, antioxidant, and neuroprotective effects.